molecular formula C40H43ClN2O2 B3103794 Cy5.5-carboxylic acid chloride CAS No. 1449612-07-0

Cy5.5-carboxylic acid chloride

Cat. No. B3103794
CAS RN: 1449612-07-0
M. Wt: 619.2
InChI Key: UFNAFNWOXFAMSM-UHFFFAOYSA-N
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Description

Cy5.5-carboxylic acid chloride, also known as Cyanine5 carboxylic acid chloride, is a fluorescent dye containing a non-activated carboxylic acid . It has an excitation wavelength (Ex) of 646 nm and an emission wavelength (Em) of 662 nm . It is a non-reactive dye that can be used in control samples .


Molecular Structure Analysis

The molecular weight of this compound is 519.12 and its formula is C32H39ClN2O2 . The differences in the luminescence properties and energy gaps of Cy5.5 molecules may be caused by the length of the conjugated chains between the two aromatic rings in the molecule .


Physical And Chemical Properties Analysis

This compound is a solid substance with a brown to black color . It has good solubility in organic solvents and limited aqueous solubility .

Scientific Research Applications

Synthesis Methods

  • A modified Wang resin loaded with cyanuric chloride was used to convert carboxylic acids to their respective acyl chlorides, demonstrating a novel approach for synthesizing such compounds (Luo, Xu, & Poindexter, 2002).
  • Production of acid chloride derivatives from biomass-derived 5-(chloromethyl)furfural (CMF) and 2,5-diformylfuran (DFF) using tert-butyl hypochlorite, a method that could be applied to compounds like Cy5.5-carboxylic acid chloride (Dutta, Wu, & Mascal, 2015).

Stability and Reactivity Studies

  • The stability of carboxylic acid–choline chloride deep-eutectic solvents was studied, which could have implications for the stability of compounds like this compound (Rodriguez Rodriguez et al., 2019).

Analytical Applications

  • The reaction of carboxylic acid esters with hydroxylamine in alkaline solution forms hydroxamic acids, a method that could potentially be used for the analysis of this compound derivatives (Stern & Shapiro, 1953).
  • The inhibition of muscle membrane chloride conductance by aromatic carboxylic acids was investigated, which could be relevant for studying the effects of similar compounds like this compound (Palade & Barchi, 1977).

Mechanism of Action

The mechanism of action of Cy5.5-carboxylic acid chloride is primarily through its properties as a fluorescent dye. When exposed to a certain wavelength of light, it emits a longer wavelength of visible light .

Future Directions

Cy5.5-carboxylic acid chloride is commonly used in bioimaging . Its narrow absorption spectrum, high sensitivity, and stability make it a valuable tool in this field . Future research could focus on improving its fluorescence quantum efficiency and reducing its tendency to aggregate and denature .

properties

IUPAC Name

6-[(2Z)-1,1-dimethyl-2-[(2E,4E)-5-(1,1,3-trimethylbenzo[e]indol-3-ium-2-yl)penta-2,4-dienylidene]benzo[e]indol-3-yl]hexanoic acid;chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C40H42N2O2.ClH/c1-39(2)34(41(5)32-25-23-28-16-11-13-18-30(28)37(32)39)20-8-6-9-21-35-40(3,4)38-31-19-14-12-17-29(31)24-26-33(38)42(35)27-15-7-10-22-36(43)44;/h6,8-9,11-14,16-21,23-26H,7,10,15,22,27H2,1-5H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFNAFNWOXFAMSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)C)C=CC=CC=C4C(C5=C(N4CCCCCC(=O)O)C=CC6=CC=CC=C65)(C)C)C.[Cl-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)C)/C=C/C=C/C=C\4/C(C5=C(N4CCCCCC(=O)O)C=CC6=CC=CC=C65)(C)C)C.[Cl-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C40H43ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

619.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 6
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